Ethyl 2-(2-([1,2,4]triazolo[4,3-a]pyridin-3-ylthio)acetamido)-4-(4-(tert-butyl)phenyl)thiophene-3-carboxylate

• IUPAC Name: ethyl 4-(4-tert-butylphenyl)-2-[[2-([1,2,4]triazolo[4,3-a]pyridin-3-ylsulfanyl)acetyl]amino]thiophene-3-carboxylate
• InChI: InChI=1S/C25H26N4O3S2/c1-5-32-23(31)21-18(16-9-11-17(12-10-16)25(2,3)4)14-33-22(21)26-20(30)15-34-24-28-27-19-8-6-7-13-29(19)24/h6-14H,5,15H2,1-4H3,(H,26,30)
• InChI Key: JIXOAWCDNPRZBL-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC=C1C2=CC=C(C=C2)C(C)(C)C)NC(=O)CSC3=NN=C4N3C=CC=C4
• Molecular Formula: C25H26N4O3S2
• Molecular Weight: 494.6 g/mol

Description

Ethyl 2-(2-([1,2,4]triazolo[4,3-a]pyridin-3-ylthio)acetamido)-4-(4-(tert-butyl)phenyl)thiophene-3-carboxylate is a useful research compound. Its molecular formula is C25H26N4O3S2 and its molecular weight is 494.63. The purity is usually 95%.
BenchChem offers high-quality Ethyl 2-(2-([1,2,4]triazolo[4,3-a]pyridin-3-ylthio)acetamido)-4-(4-(tert-butyl)phenyl)thiophene-3-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Ethyl 2-(2-([1,2,4]triazolo[4,3-a]pyridin-3-ylthio)acetamido)-4-(4-(tert-butyl)phenyl)thiophene-3-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

• The synthesis of heterocyclic compounds, including those with triazolo[1,5-c]pyrimidine and thiazolo[3,2-a]pyridine motifs, involves reactions under specific conditions, indicating a broad utility in creating complex molecules for various applications (Mohamed, 2021). These methodologies can be instrumental in the synthesis of molecules with potential pharmaceutical applications.

Potential Pharmaceutical Applications

• Compounds incorporating thiadiazole and triazolopyrimidine moieties have been evaluated for their insecticidal and antimicrobial activities, suggesting their utility in developing new pesticides or antimicrobial agents (Fadda et al., 2017).
• Derivatives of thiophene, incorporated with pyrazole and pyridine, showed significant antimicrobial activity, highlighting the potential of such compounds in medical research and drug development (Mabkhot et al., 2016).
• A novel synthesis route for pyridothienopyrimidine derivatives was explored, with the compounds showing promise as tuberculostatic agents, indicating a potential application in tuberculosis treatment (Titova et al., 2019).

Chemical Research

• Research on the synthetic utility of heteroaromatic azido compounds, including triazolothienopyrimidines, contributes to the broader chemical knowledge and offers pathways for developing new chemical entities with diverse applications (Westerlund, 1980).